1-[3-(2-furyl)acryloyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: (E)-3-(furan-2-yl)-1-[4-(2-methoxyphenyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C18H20N2O3/c1-22-17-7-3-2-6-16(17)19-10-12-20(13-11-19)18(21)9-8-15-5-4-14-23-15/h2-9,14H,10-13H2,1H3/b9-8+
• InChI Key: YMBZDMAJMLMFBD-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

1-[3-(2-furyl)acryloyl]-4-(2-methoxyphenyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a piperazine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-[3-(2-furyl)acryloyl]-4-(2-methoxyphenyl)piperazine is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in the regulation of cellular processes. Additionally, it has been proposed that this compound may also interact with specific receptors in the body, leading to the modulation of various physiological functions.
Biochemical and Physiological Effects:
Studies have shown that this compound can exert various biochemical and physiological effects. For instance, it has been found to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models of inflammation. Moreover, this compound has also been shown to induce apoptosis in cancer cells, leading to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-(2-furyl)acryloyl]-4-(2-methoxyphenyl)piperazine in lab experiments is its potent biological activity. This compound has been shown to exhibit significant effects at low concentrations, making it a valuable tool for studying various biological processes. However, one of the limitations of using this compound is its limited solubility in water, which may pose challenges in certain experimental setups.

Future Directions

There are several future directions for research on 1-[3-(2-furyl)acryloyl]-4-(2-methoxyphenyl)piperazine. One potential avenue is the development of new derivatives with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, investigations into the safety and toxicity of this compound are also warranted to ensure its suitability for use in clinical settings.

Synthesis Methods

The synthesis of 1-[3-(2-furyl)acryloyl]-4-(2-methoxyphenyl)piperazine has been achieved using different methods. One of the most commonly used methods involves the reaction of 2-methoxybenzaldehyde with 1-(piperidin-4-yl)pyrrolidin-2-one in the presence of a base. The resulting intermediate is then reacted with 2-furoyl chloride to obtain the desired product.

Scientific Research Applications

1-[3-(2-furyl)acryloyl]-4-(2-methoxyphenyl)piperazine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit significant anticonvulsant, analgesic, and anti-inflammatory activities. Moreover, this compound has also been shown to possess potent anticancer properties, making it a promising candidate for the development of new chemotherapeutic agents.